![molecular formula C12H18N2O4 B193583 Carbidopa Ethyl Ester CAS No. 91908-71-3](/img/structure/B193583.png)
Carbidopa Ethyl Ester
Overview
Description
Carbidopa Ethyl Ester is a derivative of Carbidopa, which is chemically a decarboxylase inhibitor . It is also known as Ethyl 3- (3,4-dihydroxyphenyl)-2-hydrazinyl-2-methylpropanoate hydrochloride . It is used as an impurity standard of Carbidopa .
Molecular Structure Analysis
The molecular formula of this compound is C12H18N2O4 . The structure includes an ethyl group replacing the hydrogen in the -COOH group of Carbidopa .Physical And Chemical Properties Analysis
This compound has a molecular weight of 254.28200 . Its boiling point is predicted to be 487.2±45.0 °C, and its density is predicted to be 1.264±0.06 g/cm3 .Scientific Research Applications
Pharmacological Studies
- Carbidopa has been studied for its effects on conditioned salivation in unanesthetized dogs, indicating potential applications in pharmacological research related to autonomic functions (Sweet & Gaul, 1977).
Neurological Research
- Carbidopa, as an inhibitor of dopa-decarboxylase, is used in neurological research, particularly in the context of Parkinson's disease and familial dysautonomia. Studies have explored its efficacy as an antiemetic in patients with familial dysautonomia (Norcliffe-Kaufmann et al., 2013).
- Research has also shown that carbidopa can inhibit T cell activation, suggesting its potential utility in autoimmune conditions like experimental autoimmune encephalitis and collagen-induced arthritis (Zhu et al., 2017).
Cancer Research
- Carbidopa has been investigated for its anticancer effects, particularly in pancreatic and liver cancer. It has been found to act as an activator of the aryl hydrocarbon receptor and influence the ubiquitination and degradation of the androgen receptor, thus suppressing cancer cell growth (Ogura et al., 2017), (Chen et al., 2020).
Renal Function Research
- Carbidopa has been examined for its effect on urinary sodium excretion in humans, shedding light on dopamine as a potential intrarenal natriuretic hormone (Ball & Lee, 1977).
Biochemical and Biopharmaceutical Research
- Studies have explored carbidopa's effects on the kinetics of 6-[18F]fluoro-L-DOPA in positron emission tomography, relevant to the understanding of drug delivery and metabolism in the body (Hoffman et al., 1992).
- Research on the synthesis of fluorous l-Carbidopa precursors and computational prediction of bioactivity provides insights into improving drug stability and effectiveness (Granados et al., 2018).
Sleep and Movement Disorder Research
- Carbidopa has been evaluated for the treatment of periodic limb movements in sleep, offering insights into the management of sleep-related disorders (Kaplan et al., 1993).
Endocrine and Neuroendocrine Research
- The impact of carbidopa on monoamine and neuroendocrine function in humans has been studied, revealing its effects on endogenous catecholamine, indoleamine, and endocrine function (Garfinkel et al., 1977).
Mechanism of Action
Target of Action
Carbidopa Ethyl Ester primarily targets the enzyme aromatic amino acid decarboxylase (DDC) . This enzyme plays a crucial role in the biosynthesis of L-tryptophan to serotonin and the modification of L-DOPA to dopamine .
Mode of Action
This compound, similar to Carbidopa, acts as an inhibitor of DDC . It blocks the conversion of levodopa to dopamine outside of the central nervous system (CNS), thus inhibiting unwanted side effects of levodopa on organs located outside of the CNS .
Biochemical Pathways
The inhibition of DDC by this compound affects the biosynthesis pathways of L-tryptophan to serotonin and L-DOPA to dopamine . This results in an increased availability of levodopa, the dopamine precursor, to cross the blood-brain barrier and be converted into dopamine within the CNS .
Pharmacokinetics
For instance, levodopa ethyl ester, administered subcutaneously or intramuscularly, provides rapid and sustained elevations in plasma levodopa concentrations .
Result of Action
The primary molecular effect of this compound is the increased availability of levodopa in the CNS, leading to an increase in dopamine production . On a cellular level, studies have shown that Carbidopa can inhibit T cell activation, suggesting a potential role in modulating immune responses .
Action Environment
The action of this compound, like Carbidopa, is influenced by the environment within the body. Its ability to inhibit the conversion of levodopa to dopamine outside the CNS allows more levodopa to reach the brain, where it is needed . .
Future Directions
Research suggests that increasing Carbidopa doses significantly increased the exposure and reduced the fluctuation of immediate-release levodopa in plasma during simultaneous COMT inhibition with entacapone . This indicates potential for further optimization of Carbidopa Ethyl Ester dosage in the future. Another study suggests that Carbidopa inhibits T cell responses, which could have implications for the treatment of autoimmune diseases .
Biochemical Analysis
Biochemical Properties
Carbidopa Ethyl Ester, like Carbidopa, is known to inhibit aromatic amino acid decarboxylase (DDC), an enzyme crucial in the biosynthesis of L-tryptophan to serotonin and the modification of L-DOPA to dopamine . This interaction with DDC is significant as it prevents the peripheral metabolism of levodopa, allowing a greater proportion of administered levodopa to cross the blood-brain barrier for central nervous system effect .
Cellular Effects
This compound, through its relation to Carbidopa, may have significant effects on various types of cells. For instance, Carbidopa has been shown to inhibit T cell activation both in vitro and in vivo, suggesting a potential immunosuppressive activity . This could influence cell function, including impacts on cell signaling pathways and cellular metabolism .
Molecular Mechanism
The molecular mechanism of action of this compound is likely similar to that of Carbidopa. Carbidopa acts as a peripheral DDC inhibitor, preventing the conversion of levodopa to dopamine outside the central nervous system . This allows a greater proportion of administered levodopa to reach the brain, where it can be converted to dopamine .
Dosage Effects in Animal Models
Research on Carbidopa has shown that it can mitigate experimental autoimmune encephalitis and collagen-induced arthritis in animal models . The effects of different dosages of this compound on these or other conditions would need to be investigated further.
Metabolic Pathways
This compound is involved in the metabolic pathways related to the biosynthesis of L-tryptophan to serotonin and L-DOPA to dopamine, due to its inhibition of DDC
Transport and Distribution
Carbidopa, to which this compound is related, is widely distributed in tissues, except in the brain . After one hour, Carbidopa is found mainly in the kidney, lungs, small intestine, and liver . The transport and distribution of this compound within cells and tissues would need to be investigated further.
Subcellular Localization
Studies on Carbidopa have shown that treatment of ER-positive cells with Carbidopa promoted nuclear localization of AhR
properties
IUPAC Name |
ethyl 3-(3,4-dihydroxyphenyl)-2-hydrazinyl-2-methylpropanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O4/c1-3-18-11(17)12(2,14-13)7-8-4-5-9(15)10(16)6-8/h4-6,14-16H,3,7,13H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVYOMTNVXXPNCD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C)(CC1=CC(=C(C=C1)O)O)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90620938 | |
Record name | Ethyl 3-(3,4-dihydroxyphenyl)-2-hydrazinyl-2-methylpropanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90620938 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
91908-71-3 | |
Record name | Ethyl 3-(3,4-dihydroxyphenyl)-2-hydrazinyl-2-methylpropanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90620938 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Benzenepropanoic acid, α-hydrazinyl-3,4-dihydroxy-α-methyl-, ethyl ester | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Feasible Synthetic Routes
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